Cas no 26993-16-8 (4-Formylphenyl b-D-Glucopyranoside)

4-Formylphenyl b-D-Glucopyranoside Properties

Names and Identifiers

• Benzaldehyde, 4-(b-D-glucopyranosyloxy)-
• 4-FORMYLPHENYL B-D-GLUCOPYRANOSIDE
• CHEMBL461515
• CTK8F5959
• HELECIN
• helicidum
• helicin hydrate
• Helicid
• 4-Formylphenyl beta-D-glucopyranoside
• 4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• 4'-Formylphenyl-beta-d-glucopyranoside
• Gastrodin Impurity 1
• 4-formylphenyl-O-beta-Dglucopyranoside
• BDBM50245886
• 4-formylphenyl-O-beta-D-glucopyranoside
• 4-(beta-d-glucopyranosyloxy)benzaldehyde
• AX8
• 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• AKOS015960450
• 26993-16-8
• AS-49890
• AC-7974
• Q-201187
• (2S,3R,4S,5S,6R)-4-(3,4,5-Trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzaldehyde
• A925039
• PD182179
• SCHEMBL987981
• A-D-glucopyranoside
• 4-FORMYLPHENYL-BETA-D-GLUCOPYRANOSIDE
• 4-Formylphenyl
• CS-0139019
• N88424
• 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• MFCD08704111
• 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• W-202142
• IMIPEMIDE; IMIPENEM; IMIPENEN; N-FORMIMIDOYLTHIENAMYCIN; TIENAMYCIN
• +Expand

• MDL： MFCD08704111
• InChIKey： OLZAGZCCJJBKNZ-UJPOAAIJSA-N
• Inchi： 1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(C([H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 284.08960285g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.08960285g/mol
• Heavy Atom Count: 20
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 116

Experimental Properties

• Boiling Point: 559.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 215.8±23.6 °C
• Color/Form: White to Yellow Solid
• Density: 1.5±0.1 g/cm3